3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-(4-methylpyrimidin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C13H15N3O2S/c1-9-4-5-12(8-10(9)2)19(17,18)16-13-14-7-6-11(3)15-13/h4-8H,1-3H3,(H,14,15,16)
• InChI Key: XOBCXGZURCXRPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=NC=CC(=N2)C)C
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol

Description

3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide, also known as MPB or NSC 686288, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of sulfonamides and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide is not fully understood, but it is believed to act through multiple pathways. One proposed mechanism is that 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide inhibits the activity of carbonic anhydrase, an enzyme that is involved in various physiological processes such as acid-base balance and respiration. Another proposed mechanism is that 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide inhibits the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide has been found to exhibit various biochemical and physiological effects. In addition to its potential anticancer and neuroprotective effects, 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide has been found to inhibit the activity of various enzymes such as carbonic anhydrase and topoisomerase II. 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide has also been found to modulate the activity of ion channels and receptors in the nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide in lab experiments is its potential broad-spectrum activity against various cancer cell lines. Another advantage is its potential neuroprotective effects, which may have applications in the treatment of neurodegenerative diseases. However, one limitation of using 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide. One direction is to further elucidate its mechanism of action and its potential targets in cancer cells and the nervous system. Another direction is to investigate its potential applications in other scientific research fields such as infectious diseases and cardiovascular diseases. Furthermore, the development of more soluble analogs of 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide may enhance its bioavailability and efficacy in lab experiments.

Scientific Research Applications

3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide has been studied for its potential applications in various scientific research fields such as cancer research, neuroscience, and immunology. In cancer research, 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide has been found to inhibit the growth of various cancer cell lines such as prostate cancer, breast cancer, and leukemia. In neuroscience, 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide has been studied for its potential neuroprotective effects and has shown promising results in animal models of neurodegenerative diseases. In immunology, 3,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide has been found to inhibit the production of inflammatory cytokines and may have potential applications in the treatment of autoimmune diseases.